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A comprehensive search for a specific cellular signaling molecule designated "BY13" did not
yield a definitive, well-characterized protein or gene with this name in publicly available
scientific literature. The term "BY13" does not correspond to a standard nomenclature for a
signaling protein.

It is possible that "BY13" may be a non-standard abbreviation, an internal project name, a
typographical error, or a very newly identified molecule not yet widely documented. However,
the search did identify several established molecules with similar names that are involved in
cellular processes. This guide will briefly outline these potential candidates to assist in clarifying
the subject of interest.

Potential Alternative Interpretations for "BY13"

Based on the search results, the intended molecule of interest might be one of the following:

e GNA13 (Gal3): This is a subunit of heterotrimeric G proteins, which are critical transducers
of signals from G protein-coupled receptors (GPCRS) to intracellular effectors. GNA13 is
involved in regulating the cytoskeleton, cell migration, and other fundamental cellular
processes. It has several aliases, including G13 and G-alpha 13.[1][2][3][4][5]
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e BUD13: This is a protein associated with the spliceosome, the cellular machinery responsible
for mRNA splicing.[6][7][8][9][10] While essential for gene expression, it is not a classical
signaling pathway component in the same vein as a kinase or receptor.

e TRIP13: Thyroid hormone receptor interactor 13 is an ATPase involved in the spindle
assembly checkpoint and DNA damage repair. It has been implicated in the tumorigenesis of
several cancers, including bladder cancer, through its interaction with signaling pathways like
the EGFR pathway.[11][12]

o Other molecules with "13": Several other proteins with "13" in their names were identified,
such as IPO13 (Importin 13), a nuclear transport protein,[13] and CXCL13, a chemokine
involved in B-cell migration.[14]

Inability to Fulfill Core Requirements for "BY13"

Without a clearly identified "BY13" molecule, it is not possible to provide the in-depth technical
guide as requested. The core requirements of the prompt, including:

o Quantitative Data Presentation: Summarizing binding affinities, kinetic data, or other
guantitative measures is not feasible without a specific protein to research.

o Detailed Experimental Protocols: Methodologies for key experiments cannot be provided
without knowing the specific molecular interactions and functions to be assayed.

e Mandatory Visualization: Creating accurate diagrams of signaling pathways, experimental
workflows, or logical relationships requires a defined set of molecular players and their
interactions, which are currently unknown for "BY13".

To proceed with generating the requested in-depth technical guide, a more specific and
accurate identifier for the molecule of interest is required.

Should you be able to provide a corrected or alternative name, for instance, if the intended
subject was indeed GNA13 (Gal3), a comprehensive technical guide on its role in cellular
signaling pathways, including quantitative data, experimental protocols, and detailed pathway
diagrams, can be provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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